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Executive Summary
Bevonescein (also known as ALM-488) is an investigational peptide-dye conjugate designed

for real-time, intraoperative fluorescence-guided visualization of peripheral nerves.[1][2]

Comprising a short-chain amino acid peptide linked to a fluorescent moiety, its mechanism

relies on selective binding to nerve-associated connective tissue, an action independent of

myelination status.[3][4] This unique property allows it to label both healthy and degenerated

nerve fibers, addressing a critical unmet need in surgical procedures where nerve preservation

is paramount.[4][5] Preclinical studies in rodent models have demonstrated high signal-to-

background ratios and superior performance compared to myelin-targeting dyes.[4] These

foundational animal studies have been crucial in establishing the proof-of-concept for its

subsequent successful evaluation in human clinical trials.[5][6] This document provides a

detailed overview of the key preclinical data and methodologies that have characterized the

early development of Bevonescein.

Mechanism of Action
Bevonescein functions by selectively binding to the extracellular matrix of nerve tissues.[1]

Administered intravenously, the peptide component targets and anchors the conjugate to nerve

fibers, while the fluorescein-based dye component allows for visualization under specific
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wavelengths of light.[3][7] This binding is rapid, and the molecule is cleared renally, with a

reported half-life of approximately 29 to 72 minutes in humans, minimizing systemic exposure.

[5][8] Its ability to label nerves regardless of myelin presence makes it particularly effective for

identifying degenerated nerves, which lose their myelin sheath.[4]
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Figure 1: Bevonescein Mechanism of Action
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Figure 2: Experimental Workflow for Chronic Nerve Injury Model
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References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b14761940?utm_src=pdf-body-img
https://www.benchchem.com/product/b14761940?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14761940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Facebook [cancer.gov]

2. Alume Biosciences Announces Publication of Data Examining First-in-Human Use of
Bevonescein to Illuminate Nerves in Nature Communications - BioSpace [biospace.com]

3. medchemexpress.com [medchemexpress.com]

4. Intraoperative Real-Time Fluorescence Labeling of Degenerated Facial Nerves with
Bevonescein - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Illuminating the Path: Bevonescein and the Rise of Fluorescence-Guided Nerve Imaging |
by Harry Blackwood | Medium [medium.com]

6. news-medical.net [news-medical.net]

7. apexbt.com [apexbt.com]

8. Intraoperative nerve-specific fluorescence visualization in head and neck surgery: a Phase
1 trial - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Bevonescein: A Technical Guide to Early Preclinical
Evaluation for Intraoperative Nerve Visualization]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b14761940#early-preclinical-studies-of-
bevonescein-in-animal-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.cancer.gov/publications/dictionaries/cancer-drug/def/bevonescein
https://www.biospace.com/press-releases/alume-biosciences-announces-publication-of-data-examining-first-in-human-use-of-bevonescein-to-illuminate-nerves-in-nature-communications
https://www.biospace.com/press-releases/alume-biosciences-announces-publication-of-data-examining-first-in-human-use-of-bevonescein-to-illuminate-nerves-in-nature-communications
https://www.medchemexpress.com/bevonescein.html
https://pubmed.ncbi.nlm.nih.gov/40208969/
https://pubmed.ncbi.nlm.nih.gov/40208969/
https://medium.com/@harryblackwood/illuminating-the-path-bevonescein-and-the-rise-of-fluorescence-guided-nerve-imaging-8f9bd7e27c99
https://medium.com/@harryblackwood/illuminating-the-path-bevonescein-and-the-rise-of-fluorescence-guided-nerve-imaging-8f9bd7e27c99
https://www.news-medical.net/news/20250709/Fluorescent-guided-nerve-imaging-agent-shows-promise-for-use-in-humans.aspx
https://www.apexbt.com/bevonescein-c8308.html
https://pubmed.ncbi.nlm.nih.gov/40595556/
https://pubmed.ncbi.nlm.nih.gov/40595556/
https://www.benchchem.com/product/b14761940#early-preclinical-studies-of-bevonescein-in-animal-models
https://www.benchchem.com/product/b14761940#early-preclinical-studies-of-bevonescein-in-animal-models
https://www.benchchem.com/product/b14761940#early-preclinical-studies-of-bevonescein-in-animal-models
https://www.benchchem.com/product/b14761940#early-preclinical-studies-of-bevonescein-in-animal-models
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14761940?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14761940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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